Cas no 1512749-33-5 (2,7-dichloro-6-fluoroquinazoline)

• Product Name: 2,7-dichloro-6-fluoroquinazoline
• CAS No: 1512749-33-5
• MF: C₈H₃Cl₂FN₂
• MW: 217.02722287178
• MDL: MFCD28669901
• CID: 4607808
• Update Time: 2025-10-31

2,7-dichloro-6-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2,7-dichloro-6-fluoro-
• 2,7-DICHLORO-6-FLUORO-QUINAZOLINE
• 2,7-dichloro-6-fluoroquinazoline

• MDL： MFCD28669901
• Inchi： 1S/C8H3Cl2FN2/c9-5-2-7-4(1-6(5)11)3-12-8(10)13-7/h1-3H
• InChI Key： RPACVXOZRPFLGL-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(F)C(Cl)=C2)=CN=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,7-dichloro-6-fluoroquinazoline

Exploring the Properties and Applications of 2,7-Dichloro-6-fluoroquinazoline (CAS No. 1512749-33-5)

In the realm of heterocyclic chemistry, 2,7-dichloro-6-fluoroquinazoline (CAS No. 1512749-33-5) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This fluorinated quinazoline derivative is characterized by its dichloro and fluoro substituents, which enhance its reactivity and make it a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers and industry professionals are increasingly focusing on this compound, driven by its potential in drug discovery and material science.

The molecular structure of 2,7-dichloro-6-fluoroquinazoline features a quinazoline core, a bicyclic system that is widely recognized for its biological activity. The presence of halogen atoms at the 2, 7, and 6 positions introduces electron-withdrawing effects, which can influence the compound's reactivity in cross-coupling reactions and other transformations. This makes it a sought-after building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the key reasons for the growing popularity of 1512749-33-5 is its role in the synthesis of targeted therapies. With the rise of personalized medicine, there is a heightened demand for compounds that can serve as precursors to drugs with specific modes of action. The fluoroquinazoline scaffold is particularly relevant in this context, as it is often found in molecules that interact with enzymes and receptors involved in disease pathways. For instance, analogs of this compound have been explored for their potential in oncology and inflammatory diseases.

From a synthetic chemistry perspective, 2,7-dichloro-6-fluoroquinazoline offers several advantages. Its halogenated structure allows for selective functionalization, enabling chemists to introduce a variety of substituents through palladium-catalyzed coupling reactions or nucleophilic aromatic substitution. This flexibility is crucial for the rapid generation of compound libraries, which are essential in high-throughput screening campaigns. Additionally, the compound's stability under standard laboratory conditions makes it a practical choice for industrial-scale applications.

In recent years, the demand for fluorinated compounds like 2,7-dichloro-6-fluoroquinazoline has surged, partly due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. As a result, this compound has become a focal point for researchers investigating next-generation therapeutics. Its applications extend beyond pharmaceuticals, with potential uses in advanced materials and organic electronics, where its electronic properties can be leveraged.

The synthesis and characterization of 1512749-33-5 have been subjects of numerous studies, reflecting its importance in modern chemistry. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its purity and structure. These methods are critical for ensuring the compound's suitability for further derivatization and application in sensitive biological assays. Furthermore, the compound's compatibility with green chemistry principles is an area of active investigation, as industries strive to minimize environmental impact.

Looking ahead, 2,7-dichloro-6-fluoroquinazoline is poised to play a pivotal role in the development of innovative solutions across multiple sectors. Its integration into drug discovery pipelines and material science research underscores its versatility and value. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings. For those seeking reliable sources of high-purity quinazoline derivatives, understanding the properties and applications of this compound is essential.

In summary, 2,7-dichloro-6-fluoroquinazoline (CAS No. 1512749-33-5) represents a compelling example of how halogenated heterocycles can drive innovation in chemistry and beyond. Its structural features, reactivity, and broad applicability make it a cornerstone in the design of new molecules with significant societal impact. Whether in the context of pharmaceutical development or emerging technologies, this compound exemplifies the intersection of science and practical utility.